Sodium tungsten hydroxide oxide phosphate

• CAS No.: 51312-42-6
• Molecular Formula: HNaO6PW-4
• Molecular Weight: 334.81 g/mol
• IUPAC Name: sodium;oxygen(2-);tungsten;hydroxide;phosphate
• InChI: InChI=1S/Na.H3O4P.H2O.O.W/c;1-5(2,3)4;;;/h;(H3,1,2,3,4);1H2;;/p-4
• InChI Key: HSQHIADAKRVWEX-UHFFFAOYSA-J
• SMILES: [OH-].[O-2].[O-]P(=O)([O-])[O-].[Na+].[W]
• Canonical SMILES: [OH-].[O].[O-]P(=O)([O-])[O-].[Na].[W]
• Pictograms: Irritant

Description

This compound is known for its high purity and is often used in various scientific and industrial applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium tungsten hydroxide oxide phosphate can be synthesized through several methods. One common approach involves the reaction of sodium tungstate with phosphoric acid under controlled conditions. The reaction typically proceeds as follows: [ \text{Na}_2\text{WO}_4 + \text{H}_3\text{PO}_4 \rightarrow \text{Na}_3\text{PO}_4·12\text{WO}_3·x\text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, the production of this compound often involves the use of high-purity raw materials and precise reaction conditions to ensure the desired product quality. The process may include steps such as:

• Dissolving sodium tungstate in deionized water.
• Adding phosphoric acid to the solution.
• Controlling the temperature and pH to facilitate the formation of the desired compound.
• Isolating and purifying the final product through filtration and drying .

Chemical Reactions Analysis

Types of Reactions: Sodium tungsten hydroxide oxide phosphate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form tungsten trioxide and sodium phosphate.

Reduction: It can be reduced to form lower oxidation states of tungsten.

Substitution: The phosphate group can be substituted with other anions under specific conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or oxygen can be used under acidic conditions.

Reduction: Reducing agents like hydrogen gas or sodium borohydride can be employed.

Substitution: Reactions with other acids or bases can lead to the substitution of the phosphate group.

Major Products Formed:

Oxidation: Tungsten trioxide (WO₃) and sodium phosphate (Na₃PO₄).

Reduction: Lower oxidation states of tungsten compounds.

Substitution: Various substituted tungsten compounds depending on the reagents used.

Scientific Research Applications

Sodium tungsten hydroxide oxide phosphate has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions, including oxidation and reduction processes.

Biology: Employed in the study of enzyme activities and as a staining agent in microscopy.

Medicine: Investigated for its potential use in drug delivery systems and as an anti-diabetic agent.

Industry: Utilized in the production of high-purity tungsten compounds and as a component in electrochromic devices.

Mechanism of Action

The mechanism of action of sodium tungsten hydroxide oxide phosphate involves its ability to interact with various molecular targets and pathways. For example, in catalytic applications, the compound can facilitate electron transfer processes, thereby accelerating chemical reactions. In biological systems, it may interact with enzymes and other proteins, influencing their activity and function .

Comparison with Similar Compounds

Phosphotungstic Acid: A similar compound with the formula H₃PW₁₂O₄₀, used in similar applications but with different properties.

Sodium Phosphomolybdate: Another related compound with the formula Na₃PMo₁₂O₄₀, used in analytical chemistry and catalysis.

Tungstosilicic Acid: A compound with the formula H₄SiW₁₂O₄₀, known for its use in catalysis and as a proton conductor.

Uniqueness: Sodium tungsten hydroxide oxide phosphate is unique due to its specific combination of tungsten, phosphate, and hydroxide groups, which confer distinct chemical and physical properties. This uniqueness makes it particularly valuable in applications requiring high purity and specific reactivity .